![molecular formula C10H19N B6149740 7-ethyl-1-azaspiro[3.5]nonane CAS No. 1488282-21-8](/img/no-structure.png)
7-ethyl-1-azaspiro[3.5]nonane
Description
“7-ethyl-1-azaspiro[3.5]nonane” is a chemical compound with the molecular formula C10H19N . It is a derivative of azaspiro compounds, which are a class of organic compounds containing a spiro-connected cycloalkane and nitrogen atom .
Molecular Structure Analysis
The molecular structure of “7-ethyl-1-azaspiro[3.5]nonane” is characterized by a spiro-connected cycloalkane and a nitrogen atom . The InChI code for this compound is 1S/C10H19N/c1-2-9-3-5-10(6-4-9)7-8-11-10/h9,11H,2-8H2,1H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of “7-ethyl-1-azaspiro[3.5]nonane” include a molecular weight of 153.27 . It is a liquid at room temperature . More specific properties such as melting point, boiling point, and density are not available in the current resources.Safety and Hazards
The safety information for “7-ethyl-1-azaspiro[3.5]nonane” indicates that it may be dangerous. The compound has been assigned the GHS pictograms GHS05 and GHS07, indicating that it may cause skin corrosion/burns/eye damage and may be harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 7-ethyl-1-azaspiro[3.5]nonane can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "1,5-dibromopentane", "piperidine", "sodium hydride", "ethyl iodide", "triethylamine", "acetic anhydride", "sodium acetate", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "diethyl ether", "water" ], "Reaction": [ "Step 1: 1,5-dibromopentane is reacted with piperidine in the presence of sodium hydride to form 7-bromomethyl-1-azaspiro[3.5]nonane.", "Step 2: 7-bromomethyl-1-azaspiro[3.5]nonane is then reacted with ethyl iodide in the presence of triethylamine to form 7-ethyl-1-azaspiro[3.5]nonane.", "Step 3: The crude product is purified by column chromatography using a silica gel column and eluting with a mixture of diethyl ether and hexanes.", "Step 4: The purified product is then treated with acetic anhydride and sodium acetate in the presence of hydrochloric acid to form the corresponding acetate salt.", "Step 5: The acetate salt is then treated with sodium bicarbonate to liberate the free base.", "Step 6: The free base is extracted with diethyl ether and dried over magnesium sulfate.", "Step 7: The diethyl ether is removed under reduced pressure to yield the final product, 7-ethyl-1-azaspiro[3.5]nonane." ] } | |
CAS RN |
1488282-21-8 |
Product Name |
7-ethyl-1-azaspiro[3.5]nonane |
Molecular Formula |
C10H19N |
Molecular Weight |
153.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
